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Compound of Interest

Compound Name: Hexafluoroacetone trihydrate

Cat. No.: B3028817 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Hexafluoroacetone trihydrate, a critical reagent in many synthetic

processes. Adherence to these protocols is vital for minimizing risk and ensuring operational

integrity.

Hexafluoroacetone trihydrate is a corrosive and toxic substance that can cause severe skin

burns, eye damage, and is fatal if inhaled or in contact with skin.[1][2] It is also suspected of

damaging fertility or the unborn child.[1][2] The following procedures are designed to provide

clear, step-by-step guidance for its safe use and disposal.

Essential Safety Information at a Glance
A thorough understanding of the physical and chemical properties of Hexafluoroacetone
trihydrate is the first line of defense against accidental exposure.
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Property Value

Physical State Colorless Liquid[2]

Boiling Point 105 - 106 °C / 221 - 222.8 °F[2]

Melting Point 18 - 21 °C / 64.4 - 69.8 °F[2]

Specific Gravity 1.69[3]

Hazards

Toxic if swallowed, fatal in contact with skin,

causes severe skin burns and eye damage, fatal

if inhaled, suspected of damaging fertility or the

unborn child.[1][2]

Incompatibilities
Oxidizing agents (e.g., nitrates, oxidizing acids,

chlorine bleaches).[3]

Personal Protective Equipment (PPE): Your First Line of
Defense
The proper selection and use of PPE is non-negotiable when handling Hexafluoroacetone
trihydrate. Always inspect PPE for integrity before each use.[1]
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[1][4] A full face-shield is also

recommended.[3]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[1][4] Handle with gloves that satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374.[1][4] Always wash hands

thoroughly after handling.[1][5]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate filter (e.g., Type A for organic gases

and vapors).[1][4][6] Work should be conducted

in a well-ventilated area, preferably under a

chemical fume hood.[2][6]

Operational Plan: A Step-by-Step Protocol for Safe
Handling
This protocol outlines the necessary steps for safely using Hexafluoroacetone trihydrate in a

laboratory setting.

1. Preparation and Precautionary Measures:

Before starting any work, ensure you have read and understood the Safety Data Sheet
(SDS).
Work in a well-ventilated area, such as a chemical fume hood.[2][6]
Ensure that an emergency shower and eyewash station are readily accessible.[7]
Remove all ignition sources and use non-sparking tools.[4]
Have appropriate spill cleanup materials readily available (e.g., inert absorbent material like
vermiculite, sand, or earth).[7]

2. Handling and Use:
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Wear the appropriate PPE as detailed in the table above.
Avoid all personal contact, including inhalation.[3]
Do not eat, drink, or smoke in the handling area.[5][7]
Keep the container tightly closed when not in use.[1][2][6]
Store in a dry, cool, and well-ventilated place away from incompatible materials.[1][4][6]

3. Post-Experiment Procedures:

Upon completion of work, wash hands and any exposed skin thoroughly.[1][5]
Decontaminate the work area.
Ensure all containers of Hexafluoroacetone trihydrate are securely closed and stored
properly.

Emergency Response and Disposal Plan
In the event of an emergency, a swift and informed response is critical.

Emergency Procedures
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Exposure Type First-Aid Measures

Inhalation

Move the victim to fresh air.[1][4] If breathing is

difficult, give oxygen.[1][4] If not breathing, give

artificial respiration (do not use mouth-to-

mouth).[1][4][6] Seek immediate medical

attention.[6]

Skin Contact

Immediately flush the skin with large amounts of

water for at least 15 minutes, using a safety

shower if available.[3][6] Remove all

contaminated clothing.[1][3][4] Seek immediate

medical attention.[6]

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[3][4] Remove contact lenses if present

and easy to do so.[1] Seek immediate medical

attention.[6]

Ingestion

Rinse mouth with water.[1][4] Do NOT induce

vomiting.[1][4] Never give anything by mouth to

an unconscious person.[1][4] Call a physician or

poison control center immediately.[6]

Spills

Evacuate personnel from the area and move

upwind.[3] Ventilate the area.[7] Absorb the spill

with an inert material (vermiculite, dry sand,

earth) and place it in a suitable, closed container

for disposal.[7] Use spark-proof tools and

explosion-proof equipment for cleanup.[4]

Disposal Plan
Proper disposal of Hexafluoroacetone trihydrate and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste material and contaminated items in suitable, labeled, and

closed containers.[4]
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Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[4] Do not discharge into

sewer systems.[4]

Regulatory Compliance: Observe all federal, state, and local environmental regulations for

hazardous waste disposal.[5]

Procedural Workflow
The following diagram illustrates the logical flow for the safe handling and emergency response

procedures for Hexafluoroacetone trihydrate.
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Start: Handling Hexafluoroacetone
Trihydrate

1. Preparation
- Review SDS

- Work in Fume Hood
- Check Emergency Equipment

- Prepare Spill Kit

2. Don PPE
- Goggles & Face Shield

- Impervious Clothing & Gloves
- Respirator (if needed)

3. Handling & Use
- Avoid Personal Contact

- No Eating/Drinking/Smoking
- Keep Container Closed

4. Post-Experiment
- Wash Hands

- Decontaminate Area
- Secure Storage

Emergency Event

5. Waste Disposal
- Collect in Labeled Containers
- Licensed Chemical Disposal

End of Procedure

Spill

Is it a spill?

Personnel Exposure

Is it an exposure?

Spill Response
- Evacuate & Ventilate

- Absorb with Inert Material
- Collect for Disposal

Exposure Response
- Move to Fresh Air (Inhalation)
- Flush with Water (Skin/Eye)

- Do NOT Induce Vomiting (Ingestion)
- Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: Workflow for safe handling and emergency response for Hexafluoroacetone
trihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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